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Compound of Interest

Compound Name: Methyl 2,3-dichlorophenylacetate

Cat. No.: B075993

An In-depth Technical Guide on Methyl 2,3-
dichlorophenylacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of Methyl
2,3-dichlorophenylacetate. Despite a comprehensive search of publicly available data,
specific quantitative information regarding its solubility in various organic solvents remains
uncharacterized in the literature. This document is intended to serve as a foundational
resource, highlighting the existing data and identifying critical gaps in the current knowledge
base for this compound.

Physicochemical Properties

A summary of the known physical and chemical properties of Methyl 2,3-
dichlorophenylacetate is presented below. This information is crucial for its handling, storage,
and application in research and development.
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Property Value Reference
Molecular Formula C9H8CI202 [1112]

Molar Mass 219.06 g/mol [1][2]
Appearance Liquid [11[2]

Color Clear colorless [2]

Density 1.318 + 0.06 g/cm? (Predicted) [3]
Refractive Index 1.542 - 1.544 [2]

Storage Condition Sealed in dry, Room [21[3]

Temperature

Solubility in Organic Solvents

Currently, there is no publicly available quantitative data on the solubility of Methyl 2,3-
dichlorophenylacetate in common organic solvents. This lack of information presents a
significant challenge for its use in solution-based applications, such as reaction chemistry,
purification, and formulation development. The determination of its solubility profile in a range
of solvents with varying polarities is essential for its effective utilization.

Experimental Protocols

Detailed experimental protocols for the determination of the solubility of Methyl 2,3-
dichlorophenylacetate are not available in the public domain. Standard methods for solubility
determination, such as the equilibrium solubility method or the polythermal method, could be
adapted for this compound. However, specific experimental parameters and analytical
techniques would need to be developed and validated.

Logical Workflow for Solubility Determination

The following diagram outlines a general workflow for determining the solubility of a compound
like Methyl 2,3-dichlorophenylacetate. This serves as a logical guide for researchers
planning to undertake such studies.
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Caption: General workflow for experimental solubility determination.

Conclusion

While basic physicochemical properties of Methyl 2,3-dichlorophenylacetate are known, a
critical data gap exists regarding its solubility in organic solvents. The absence of this
information, along with detailed experimental protocols for its determination, hinders its full
potential in research and drug development. The logical workflow provided can guide future
studies to address this knowledge gap, which is essential for enabling the broader application
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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